Cas no 84102-76-1 (ethyl 5-cyanobenzofuran-2-carboxylate)
84102-76-1 structure
Product Name:ethyl 5-cyanobenzofuran-2-carboxylate
CAS No:84102-76-1
MF:C12H9NO3
MW:215.204763174057
MDL:MFCD20267905
CID:3030356
PubChem ID:12813645
Update Time:2025-10-05
ethyl 5-cyanobenzofuran-2-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- ethyl 5-cyanobenzofuran-2-carboxylate
- DB-202790
- MFCD20267905
- 5-Cyano-benzofuran-2-carboxylic acid ethyl ester
- SY233671
- SCHEMBL7449870
- AKOS037630845
- 2-Benzofurancarboxylic acid, 5-cyano-, ethyl ester
- 84102-76-1
- ethyl 5-cyano-1-benzofuran-2-carboxylate
- AC6896
-
- MDL： MFCD20267905
- Inchi： 1S/C12H9NO3/c1-2-15-12(14)11-6-9-5-8(7-13)3-4-10(9)16-11/h3-6H,2H2,1H3
- InChI Key： VAXDVSUPXNACBJ-UHFFFAOYSA-N
- SMILES： O1C(C(=O)OCC)=CC2C=C(C#N)C=CC1=2
Computed Properties
- Exact Mass: 215.058243149g/mol
- Monoisotopic Mass: 215.058243149g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 320
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.6
- Topological Polar Surface Area: 63.2Ų
ethyl 5-cyanobenzofuran-2-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| eNovation Chemicals LLC | D918706-1g |
Ethyl 5-Cyanobenzofuran-2-carboxylate |
84102-76-1 | 95% | 1g |
$650 | 2024-07-20 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1594317-1g |
Ethyl 5-cyanobenzofuran-2-carboxylate |
84102-76-1 | 98% | 1g |
￥6565.00 | 2024-07-28 | |
| eNovation Chemicals LLC | D918706-1g |
Ethyl 5-Cyanobenzofuran-2-carboxylate |
84102-76-1 | 95% | 1g |
$650 | 2025-02-20 | |
| eNovation Chemicals LLC | D918706-1g |
Ethyl 5-Cyanobenzofuran-2-carboxylate |
84102-76-1 | 95% | 1g |
$650 | 2025-02-19 | |
| SHANG HAI SHAO YUAN SHI JI Co., Ltd. | SY233671-1g |
Ethyl 5-Cyanobenzofuran-2-carboxylate |
84102-76-1 | ≥95% | 1g |
¥5050.00 | 2025-04-12 | |
| Ambeed | A222651-250mg |
2-Benzofurancarboxylic acid, 5-cyano-, ethyl ester |
84102-76-1 | 95% | 250mg |
$500.0 | 2025-04-16 | |
| Ambeed | A222651-1g |
2-Benzofurancarboxylic acid, 5-cyano-, ethyl ester |
84102-76-1 | 95% | 1g |
$1251.0 | 2025-04-16 |
ethyl 5-cyanobenzofuran-2-carboxylate Related Literature
-
Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
-
Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
84102-76-1 (ethyl 5-cyanobenzofuran-2-carboxylate) Related Products
- 53715-89-2(Ethyl 6-methylbenzofuran-2-carboxylate)
- 849235-65-0(2-Benzofurancarboxylic acid, 5-(hydroxymethyl)-, ethyl ester)
- 174775-48-5(ethyl 5-amino-1-benzofuran-2-carboxylate)
- 82788-34-9(Methyl 5-methylbenzofuran-2-carboxylate)
- 10035-37-7(2-Benzofurancarboxylic acid, 5-formyl-, ethyl ester)
- 32730-03-3(Ethyl Naphtho2,1-bfuran-2-carboxylate)
- 3199-61-9(Ethyl Coumarilate)
- 74222-20-1(Naphtho[1,2-b]furan-2-carboxylic acid, ethyl ester)
- 84102-77-2(Methyl 5-cyanobenzofuran-2-carboxylate)
- 53715-88-1(2-Benzofurancarboxylic acid, 5-methyl-, ethyl ester)
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